Cas no 146549-21-5 (Fmoc-Gly(allyl)-OH)

• Product Name: Fmoc-Gly(allyl)-OH
• CAS No: 146549-21-5
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• MDL: MFCD01311749
• CID: 64976
• PubChem ID: 329747046
• Update Time: 2025-10-28

Fmoc-Gly(allyl)-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pent-4-enoic acid
• (S)-N-FMOC-Allylglycine
• (S)-N-(9-Fluorenylmethoxycarbonyl)-2-amino-4-pentenoic acid
• Fmoc-allyl-L-glycine
• N-Fluorenemethoxycarbonyl-L-Allyl Glycine
• 2-Allyl-N-Fmoc-L-glycine
• (S)-N-Fmoc-allyl-glycine
• Fmoc-(S)-2-Allylglycine
• Fmoc-(S)-2-amino-4- pentenoic acid
• Fmoc-Gly(Allyl)-OH
• Fmoc-L-Allyglycine
• Fmoc-L-allylglycine
• Fmoc-L-AllylGly-OH
• Fmoc-α-allyl-Gly-OH
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pent-4-enoic acid
• Fmoc-allyl-Gly-OH
• Fmoc-L-2-allylglycine
• FMOC-ALGLY-OH
• Fmoc-Allyglycine
• FMOC-(ALLYL)GLY-OH
• FMoc-a-allyl-Gly-OH
• RARECHEM BK PT 0251
• Fmoc-L-Gly(allyl)-OH
• Fmoc-alpha-allyl-L-Gly
• 4-Pentenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2S)-
• (2S)-2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]-4-pentenoic acid
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoic acid
• J-300320
• CS-W008560
• (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)pent-4-enoic acid
• F12324
• SCHEMBL118892
• Fmoc-
• HY-W008560
• A inverted exclamation mark-allyl-L-Gly
• MFCD01311749
• Fmoc-allyl-Gly-OH, >=98.0% (HPLC)
• FS-5034
• A808520
• AKOS015948715
• 146549-21-5
• fmoc-(s)-2-amino-4-pentenoic acid
• (2S)-2-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-4-pentenoic acid
• S-146549-21-5
• EN300-749560
• DTXSID20370318
• AC-9626
• N-Fmoc-allyl-L-glycine
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}pent-4-enoic acid
• Fmoc-Gly(allyl)-OH

• MDL： MFCD01311749
• Inchi： 1S/C20H19NO4/c1-2-7-18(19(22)23)21-20(24)25-12-17-15-10-5-3-8-13(15)14-9-4-6-11-16(14)17/h2-6,8-11,17-18H,1,7,12H2,(H,21,24)(H,22,23)/t18-/m0/s1
• InChI Key： YVBLQCANYSFEBN-SFHVURJKSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
• BRN： 5884047

Computed Properties

• Exact Mass: 337.13100
• Monoisotopic Mass: 337.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White to gray powder
• Density: 1.2486 (rough estimate)
• Melting Point: 137.1 ºC
• Boiling Point: 563℃ at 760 mmHg
• Flash Point: 294.3 °C
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 75.63000
• LogP: 3.94530
• Solubility: Not determined
• Specific Rotation: +10° - +15° (c=1, CDCL3)

Fmoc-Gly(allyl)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-Gly(allyl)-OH

Introduction to Fmoc-Gly(allyl)-OH (CAS No. 146549-21-5)

Fmoc-Gly(allyl)-OH, with the CAS number 146549-21-5, is a versatile and widely used compound in the field of peptide synthesis and medicinal chemistry. This compound is particularly valuable for its role in the protection and deprotection of amino acids, which are fundamental building blocks in the development of peptides and proteins. The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely recognized protecting group that can be selectively removed under mild conditions, making it an essential tool in the synthesis of complex peptides and peptidomimetics.

The chemical structure of Fmoc-Gly(allyl)-OH consists of a glycine residue with an allyl group attached to the carboxyl terminus. The allyl group serves as a protecting group for the carboxyl functionality, allowing for selective manipulation during synthetic processes. This dual protection strategy provides researchers with precise control over the reactivity and stability of the amino acid, which is crucial for the successful synthesis of bioactive peptides.

Recent advancements in peptide chemistry have highlighted the importance of Fmoc-Gly(allyl)-OH in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of novel peptidomimetics with enhanced pharmacological properties. The researchers utilized Fmoc-Gly(allyl)-OH to synthesize a series of peptides that exhibited improved stability and bioavailability, making them promising candidates for therapeutic applications.

In another notable study, researchers at the University of California, San Francisco, explored the role of Fmoc-Gly(allyl)-OH in the synthesis of cyclic peptides. Cyclic peptides are known for their enhanced stability and reduced susceptibility to proteolytic degradation, which makes them attractive candidates for drug development. The use of Fmoc-Gly(allyl)-OH allowed for precise control over the cyclization process, resulting in highly stable and bioactive cyclic peptides.

The versatility of Fmoc-Gly(allyl)-OH extends beyond peptide synthesis. It has also found applications in combinatorial chemistry, where it is used to generate libraries of compounds for high-throughput screening. The ability to rapidly synthesize a diverse array of peptides using this compound has significantly accelerated drug discovery efforts. A recent review in Bioorganic & Medicinal Chemistry Letters highlighted several case studies where Fmoc-Gly(allyl)-OH-based libraries were instrumental in identifying lead compounds with potential therapeutic value.

In addition to its synthetic utility, Fmoc-Gly(allyl)-OH has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The allyl group in Fmoc-Gly(allyl)-OH can be selectively cleaved under physiological conditions, releasing the active drug moiety. This approach has been explored in cancer therapy, where prodrugs can be designed to release cytotoxic agents specifically at tumor sites, thereby minimizing systemic toxicity.

The safety and handling of Fmoc-Gly(allyl)-OH are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to store the compound under dry conditions and protect it from light and moisture to maintain its stability and reactivity.

In conclusion, Fmoc-Gly(allyl)-OH (CAS No. 146549-21-5) is a crucial compound in modern peptide chemistry and medicinal research. Its unique properties make it an indispensable tool for synthesizing complex peptides and peptidomimetics with enhanced biological activity. Ongoing research continues to uncover new applications for this versatile compound, further solidifying its importance in the field.